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Compound of Interest

Compound Name: Ethylene glycol-13C2

Cat. No.: B026584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Ethylene glycol-13C2. Adherence to these procedures is critical for ensuring laboratory safety

and environmental protection. While Ethylene glycol-13C2 is chemically identical to unlabeled

ethylene glycol in terms of its hazardous properties, proper handling and disposal are

paramount.

Immediate Safety and Handling Protocols
Ethylene glycol is harmful if swallowed and may cause damage to organs, particularly the

kidneys, through prolonged or repeated exposure.[1] Always consult the Safety Data Sheet

(SDS) before handling.

Key Handling and Storage Guidelines:
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Do's Don'ts

DO keep new and waste ethylene glycol in

clean, closed, and properly labeled containers.

[2]

DON'T store in old food or beverage containers.

[2]

DO store in a well-ventilated area away from

light and moisture.[2]

DON'T pour ethylene glycol down the drain, into

a septic system, or onto the ground.[2]

DO wear appropriate Personal Protective

Equipment (PPE), including safety goggles and

gloves.

DON'T mix with other wastes unless approved

by your institution's waste management

provider.[2]

DO clean up any spills immediately with an inert

absorbent material.[3]

DON'T eat, drink, or smoke when handling the

substance.[4]

DO wash hands thoroughly after handling.[5][4]

Ethylene Glycol-13C2 Disposal Workflow
The following diagram outlines the procedural steps for the safe disposal of Ethylene glycol-
13C2.
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Caption: Workflow for the safe disposal of Ethylene Glycol-13C2.
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Detailed Disposal Procedures
The proper disposal of Ethylene glycol-13C2 must be conducted in accordance with all

federal, state, and local environmental regulations.[3] Improper disposal can lead to

environmental contamination and health risks.[2]

Step 1: Waste Characterization

Before disposal, it is crucial to determine if the Ethylene glycol-13C2 has been contaminated

with other hazardous substances during its use.[6] If it has been mixed with heavy metals or

other regulated chemicals, this must be noted on the hazardous waste label.[6]

Step 2: Collection and Storage

Collect all waste Ethylene glycol-13C2 in a dedicated, leak-proof container.[2][6]

The container must be clearly labeled as "Hazardous Waste" and include the chemical name

"Ethylene Glycol-13C2".[6] Your institution may have specific labeling requirements.

Store the sealed container in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[7]

Step 3: Professional Disposal

Never pour Ethylene glycol-13C2 down the drain or dispose of it with regular trash.[2][6]

This is illegal and harmful to the environment.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup.[5][2]

In some cases, recycling of ethylene glycol may be an option.[2][6] Your waste disposal

provider can advise if this service is available.

Spill Management:

In the event of a small spill, dilute it with water and absorb it with an inert, dry material such as

clay or diatomaceous earth.[3] Place the absorbed material into an appropriate, sealed
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container for disposal as hazardous waste.[3] For larger spills, evacuate the area and contact

your EHS department immediately.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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